N-phenyl-N-(5-phenyl-3-isoxazolyl)amine

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: N,5-diphenyl-1,2-oxazol-3-amine
• InChI: InChI=1S/C15H12N2O/c1-3-7-12(8-4-1)14-11-15(17-18-14)16-13-9-5-2-6-10-13/h1-11H,(H,16,17)
• InChI Key: OGZZUGMALBWLFS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=NO2)NC3=CC=CC=C3

Description

N-phenyl-N-(5-phenyl-3-isoxazolyl)amine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a versatile compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of N-phenyl-N-(5-phenyl-3-isoxazolyl)amine is not yet fully understood, but it is thought to involve the binding of the compound to specific receptors in the body. This binding can lead to a variety of biochemical and physiological effects, including changes in gene expression and alterations in cellular signaling pathways.
Biochemical and Physiological Effects:
N-phenyl-N-(5-phenyl-3-isoxazolyl)amine has been shown to have a variety of biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in cancer cells, as well as the ability to inhibit the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-phenyl-N-(5-phenyl-3-isoxazolyl)amine in lab experiments is its versatility. It can be used in a wide range of experiments and has been shown to have a variety of potential applications. However, one limitation is that its mechanism of action is not yet fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-phenyl-N-(5-phenyl-3-isoxazolyl)amine. Some possible areas of study include its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases, as well as its potential as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to fully understand the compound's mechanism of action and how it interacts with specific receptors in the body.

Synthesis Methods

The synthesis of N-phenyl-N-(5-phenyl-3-isoxazolyl)amine can be achieved through a variety of methods, including the reaction of 5-phenylisoxazole-3-carboxylic acid with aniline in the presence of a dehydrating agent such as phosphorus oxychloride. Other methods include the reaction of 5-phenyl-3-isoxazolyl chloride with aniline in the presence of a base such as triethylamine.

Scientific Research Applications

N-phenyl-N-(5-phenyl-3-isoxazolyl)amine has been shown to have a variety of potential applications in scientific research. It has been studied for its potential as a fluorescent probe for the detection of metal ions, as well as for its potential as a therapeutic agent for the treatment of various diseases.